Cas no 1421467-24-4 (N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide)
N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide
- N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
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- Inchi: 1S/C20H21N3O3S3/c1-14-18(28-20(22-14)17-5-4-12-27-17)13-21-19(24)15-6-8-16(9-7-15)29(25,26)23-10-2-3-11-23/h4-9,12H,2-3,10-11,13H2,1H3,(H,21,24)
- InChI Key: FYXPYHXNAUIOOZ-UHFFFAOYSA-N
- SMILES: C(NCC1SC(C2SC=CC=2)=NC=1C)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1
N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6261-0600-2μmol |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-5μmol |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-10μmol |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-20μmol |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-1mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-2mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-3mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-4mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-5mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6261-0600-10mg |
N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide |
1421467-24-4 | 10mg |
$79.0 | 2023-09-09 |
N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide
Introduction to N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 1421467-24-4)
N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1421467-24-4, represents a novel molecular entity with a unique structural framework that combines various heterocyclic moieties, including thiophene, thiazole, and pyrrolidine. These structural components are known for their diverse biological activities and have been extensively studied for their potential in drug discovery and development.
The molecular structure of N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide is characterized by a benzamide core substituted with a complex side chain that includes a thiophenyl ring and a thiazole ring. The presence of these heterocycles not only contributes to the compound's unique chemical properties but also suggests potential biological functionalities. Specifically, the thiophenyl moiety is known to exhibit various pharmacological effects, while the thiazole ring is often associated with antimicrobial and anti-inflammatory properties.
In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic scaffolds due to their ability to modulate biological pathways effectively. The compound N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide has been investigated for its potential applications in multiple therapeutic areas. One of the most promising areas of research involves its use as an intermediate in the synthesis of bioactive molecules that target specific disease pathways.
Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory responses. The benzamide moiety, in particular, is known to interact with biological targets in a manner that can modulate inflammatory signaling pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary findings suggesting that it may be effective in reducing inflammation without causing significant side effects.
The pyrrolidine sulfonamide group is another critical feature of this compound that contributes to its biological activity. Pyrrolidine sulfonamides have been widely studied for their role in various pharmacological applications, including the treatment of neurological disorders and cancer. The sulfonamide group is particularly interesting because it can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and efficacy.
In addition to its anti-inflammatory potential, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide has also been explored for its anticancer properties. The combination of thiophene and thiazole rings in its structure suggests that it may be able to interact with cancer cell receptors and disrupt key signaling pathways involved in tumor growth and progression. Preliminary experimental data has shown promising results in cell-based assays, indicating that this compound may have the potential to be developed into a novel anticancer therapeutic.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for further development and commercialization of the compound as a pharmaceutical agent.
From a medicinal chemistry perspective, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide represents an excellent example of how structural diversity can lead to novel bioactive molecules. The integration of multiple heterocyclic systems into a single molecular framework allows for multiple points of interaction with biological targets, potentially enhancing therapeutic efficacy.
The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, scientists can more effectively explore the full potential of such molecules and develop new treatments for various diseases.
In conclusion, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylylmethyl}-4-(pyrrolidine-l-sulfonyl)benzamide (CAS No. 142146724) is a structurally complex and biologically promising compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties suggests multiple biological activities, including anti-inflammatory and anticancer effects. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic potential.
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